Cas no 2171179-84-1 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid
• CAS No: 2171179-84-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6330074
• PubChem ID: 165807813
• Update Time: 2025-06-14

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}pentanoic acid
• EN300-1511304
• 2171179-84-1

• Inchi： 1S/C28H28N2O5/c1-3-8-25(27(32)33)29-26(31)22-15-17(2)13-14-24(22)30-28(34)35-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-15,23,25H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
• InChI Key： RVDNWXIGWGKMMH-VWLOTQADSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1C(N[C@H](C(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid

Comprehensive Overview of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS No. 2171179-84-1)

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS No. 2171179-84-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique chiral center and a fluorenylmethyloxycarbonyl (Fmoc) group, making it a critical building block for constructing complex peptides with high precision. Its molecular structure combines a pentanoic acid backbone with a 5-methylphenylformamido moiety, offering versatility in drug discovery and bioconjugation applications.

In recent years, the demand for Fmoc-protected compounds like CAS 2171179-84-1 has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide synthesis reagents" to optimize high-throughput screening and biomaterial development. This compound’s stability under mild acidic conditions and compatibility with automated synthesizers align with trends in green chemistry and sustainable manufacturing.

The chirality of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid is pivotal for enantioselective synthesis, a hot topic in medicinal chemistry. Its CAS 2171179-84-1 identifier is often queried alongside terms like "peptide coupling reagents" and "Fmoc deprotection," reflecting its relevance in antibody-drug conjugate (ADC) development. The compound’s methylphenyl group enhances lipophilicity, a property explored in drug delivery systems targeting GPCRs and enzyme inhibitors.

From a technical perspective, CAS 2171179-84-1 exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, facilitating its use in NMR-based structural analysis. Its Fmoc group can be cleaved under basic conditions, a feature leveraged in combinatorial chemistry workflows. Industry professionals frequently inquire about "scale-up synthesis" and "HPLC purification" methods for this compound, underscoring its industrial scalability.

Emerging applications of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid include proteomics and biomarker discovery, where its high purity grade (>98%) ensures reproducible results. The compound’s CAS 2171179-84-1 is also linked to searches for "custom peptide services" and "non-natural amino acids," highlighting its niche in personalized medicine. As AI-driven drug design gains traction, this derivative’s structural flexibility positions it as a candidate for virtual screening libraries.

In summary, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}pentanoic acid (CAS No. 2171179-84-1) bridges academic research and industrial innovation, addressing contemporary needs in biopharmaceuticals and material science. Its multifunctional design and synthetic adaptability ensure sustained interest across life sciences and chemical engineering domains.